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Compound of Interest

Compound Name: L-Thymidine

Cat. No.: B092121

An In-depth Technical Guide to the Chemical Structure and Properties of Deoxythymidine

Introduction

Deoxythymidine, also known as thymidine, is a pyrimidine deoxynucleoside fundamental to
molecular biology and medicine.[1] It is one of the four essential nucleoside building blocks of
deoxyribonucleic acid (DNA), where it pairs with deoxyadenosine.[1][2] Composed of a
deoxyribose sugar linked to the pyrimidine base thymine, deoxythymidine plays a critical role in
DNA replication and repair.[1][3] Its significance extends to its use in synchronizing cell cultures
in the G1l/early S phase and as a precursor in the synthesis of crucial antiviral drugs, such as
Azidothymidine (AZT) used in HIV treatment.[1][4] This guide provides a detailed overview of
its chemical structure, physicochemical and spectroscopic properties, biological roles, and key
experimental protocols relevant to researchers in drug development and life sciences.

Chemical Structure

Deoxythymidine is a nucleoside composed of a pyrimidine base, thymine, covalently bonded to
a deoxyribose sugar via a -N1-glycosidic bond.[5] The systematic IUPAC name is 1-
[(2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dione.[1]
Unlike the ribonucleosides found in RNA, the sugar in deoxythymidine is 2'-deoxyribose,
meaning it lacks a hydroxyl group at the 2' position of the pentose ring.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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